(E)-2-((4-(dimethylamino)-3-nitrobenzylidene)amino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile

• IUPAC Name: 2-[(E)-[4-(dimethylamino)-3-nitrophenyl]methylideneamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carbonitrile
• InChI: InChI=1S/C18H18N4O2S/c1-21(2)15-8-7-12(9-16(15)22(23)24)11-20-18-14(10-19)13-5-3-4-6-17(13)25-18/h7-9,11H,3-6H2,1-2H3/b20-11+
• InChI Key: OYZWLLDIFOWXQK-RGVLZGJSSA-N
• Canonical SMILES: CN(C)C1=C(C=C(C=C1)C=NC2=C(C3=C(S2)CCCC3)C#N)[N+](=O)[O-]
• Isomeric SMILES: CN(C)C1=C(C=C(C=C1)/C=N/C2=C(C3=C(S2)CCCC3)C#N)[N+](=O)[O-]
• Molecular Formula: C18H18N4O2S
• Molecular Weight: 354.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups. It has a thiophene ring, which is a five-membered ring with one sulfur atom. It also contains a nitro group (-NO2), a nitrile group (-CN), and a dimethylamino group (-N(CH3)2).

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. For example, the thiophene ring could be formed through a Paal-Knorr synthesis or a Gewald reaction. The nitro group could be introduced through a nitration reaction, and the nitrile group through a Sandmeyer reaction. The dimethylamino group could be added through a reductive amination.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple functional groups. The thiophene ring is aromatic, meaning it has a stable, resonant structure. The nitro group is a strong electron-withdrawing group, which would pull electron density away from the rest of the molecule. The nitrile group is also electron-withdrawing, while the dimethylamino group is electron-donating.

Chemical Reactions Analysis

This compound could participate in a variety of chemical reactions. The nitro group could be reduced to an amine, the nitrile group could be hydrolyzed to a carboxylic acid, and the dimethylamino group could be quaternized. The thiophene ring could also undergo electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar nitro, nitrile, and dimethylamino groups would likely make it more soluble in polar solvents. The aromatic thiophene ring could contribute to its UV/Vis absorption properties.

Scientific Research Applications

Synthesis of Pyrrolobenzo[b]thieno[1,4]diazepines

El-Kashef et al. (2007) demonstrated the conversion of 2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile into pyrrolobenzo[b]thieno[1,4]diazepines, which are of interest in medicinal chemistry. This process involves the transformation of the compound into a 2-(pyrrol-1-yl) derivative, followed by reduction to the corresponding amine. This pathway showcases its utility in synthesizing complex organic structures with potential biological activities (El-Kashef, Rathelot, Vanelle, & Rault, 2007).

Development of Antimicrobial Agents

Patil et al. (2017) explored the synthesis of tetrahydrobenzo[b]thiophen-2-yl)-N, N-dimethylformamidine derivatives from 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile. These derivatives exhibited significant antimicrobial activities against various microbes, including S. aureus, E. coli, C. albicans, and A. Niger. This suggests its potential application in developing new antimicrobial agents (Patil, Chavan, Toche, Bhole, Patil, & Aware, 2017).

Pharmaceutical Research

Amr et al. (2010) conducted a study where a series of novel thiophene derivatives were synthesized using 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile. These compounds showed promising antiarrhythmic, serotonin antagonist, and antianxiety activities, highlighting the potential of this chemical in pharmaceutical research for developing new therapeutic agents (Amr, Sherif, Assy, Al-Omar, & Ragab, 2010).

Application in Dyes and Pigments

Sabnis and Rangnekar (1989) illustrated the use of 2-Amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile in synthesizing azo dyes. These dyes, obtained through a series of chemical reactions, exhibited good coloration and fastness properties on polyester, indicating its application in the textile industry for dyeing synthetic fabrics (Sabnis & Rangnekar, 1989).

Future Directions

Future research on this compound could involve studying its reactivity, its potential uses, and its safety profile. It could also involve developing more efficient methods for its synthesis.